ethyl 1-amino-3-isopropyl-3,4-dihydro-2-naphthalenecarboxylate
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Description
Ethyl 1-amino-3-isopropyl-3,4-dihydro-2-naphthalenecarboxylate is a useful research compound. Its molecular formula is C16H21NO2 and its molecular weight is 259.34 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 259.157228913 g/mol and the complexity rating of the compound is 373. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Novel Fluorescent Probes for Alzheimer's Disease
One study focused on the synthesis of a novel fluorescent probe using a related naphthalene derivative for the molecular diagnosis of Alzheimer's disease. The synthesized compound demonstrated high binding affinities toward Aβ(1–40) aggregates, offering a powerful tool for Alzheimer's research (Fa et al., 2015).
Development of High Tg Aromatic Polyamines
Another research initiative developed new naphthylamine-derived aromatic dicarboxylic acids for creating high glass-transition temperature (Tg) and organosoluble polyamines. These materials, suitable for blue-light-emitting applications, highlight the compound's potential in advanced material sciences (Liou et al., 2006).
Antitumor and Monoamine Oxidase Inhibition
A method for synthesizing derivatives of ethyl 1-amino-3-isopropyl-3,4-dihydro-2-naphthalenecarboxylate demonstrated antitumor and anti-monoamine oxidase activities. This showcases the compound's potential in pharmaceutical applications, particularly in cancer therapy and neurodegenerative disease management (Markosyan et al., 2020).
Antimicrobial Activity
Research on ethyl 3-amino-1-(4-chlorophenyl)-9-hydroxy1H-benzo[f]chromene-2-carboxylate, a compound with structural similarities, revealed antimicrobial properties, suggesting the chemical framework's utility in developing new antimicrobial agents (Radwan et al., 2020).
Enantioselective Fluorescence Sensing
A study involving a naphthalene derivative focused on enantioselective fluorescence sensing of chiral alpha-amino alcohols, indicating the compound's relevance in analytical chemistry for detecting and measuring chiral molecules (Liu et al., 2008).
Properties
IUPAC Name |
ethyl 1-amino-3-propan-2-yl-3,4-dihydronaphthalene-2-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21NO2/c1-4-19-16(18)14-13(10(2)3)9-11-7-5-6-8-12(11)15(14)17/h5-8,10,13H,4,9,17H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGGNIJBQHUGZMV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C2=CC=CC=C2CC1C(C)C)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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